{5-[(2-fluorophenyl)amino]-1H-1,2,3-triazol-4-yl}(thiomorpholin-4-yl)methanone

• IUPAC Name: [5-(2-fluoroanilino)-2H-triazol-4-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C13H14FN5OS/c14-9-3-1-2-4-10(9)15-12-11(16-18-17-12)13(20)19-5-7-21-8-6-19/h1-4H,5-8H2,(H2,15,16,17,18)
• InChI Key: YGNLJKBUTMOCSY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=NNN=C2NC3=CC=CC=C3F
• Molecular Formula: C13H14FN5OS
• Molecular Weight: 307.35 g/mol

Description

{5-[(2-fluorophenyl)amino]-1H-1,2,3-triazol-4-yl}(thiomorpholin-4-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research. It is a thiomorpholine derivative that has been synthesized through a specific method and has various applications in scientific research.

Scientific Research Applications

Antitumor Activities

Research on related compounds has shown distinct inhibition on the proliferation of various cancer cell lines. For instance, the synthesis and evaluation of similar structures have demonstrated antitumor activity against A549, BGC-823, and HepG-2 cancer cell lines, highlighting the potential therapeutic applications of such compounds in cancer treatment (Tang & Fu, 2018).

Catalyst- and Solvent-Free Synthesis

Efficient synthesis methods for related compounds, involving regioselective synthesis through microwave-assisted processes under catalyst- and solvent-free conditions, have been developed. This innovative approach not only simplifies the synthesis process but also contributes to the field of green chemistry by minimizing the use of hazardous solvents and catalysts (Moreno-Fuquen et al., 2019).

Anticonvulsant Agents

Another area of research involves the synthesis of derivatives that serve as sodium channel blockers and anticonvulsant agents. These compounds have been evaluated for their effectiveness in controlling seizures, with some showing significant potency and protective indexes higher than those of reference drugs, indicating their potential as novel anticonvulsant therapies (Malik & Khan, 2014).

Acetylcholinesterase Inhibitors

Research has also been conducted on the design and synthesis of compounds targeting acetylcholinesterase inhibitors, which are of interest for their potential applications in treating neurodegenerative diseases such as Alzheimer's. Some compounds have demonstrated potent inhibitory activity, suggesting their suitability for further evaluation as therapeutic agents (Saeedi et al., 2019).